Cas no 811439-31-3 (2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride)

• Product Name: 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride
• CAS No: 811439-31-3
• MF: C₁₁H₂₃BClNO₂
• MW: 247.56982254982
• CID: 1039787
• PubChem ID: 60146087
• Update Time: 2025-04-20

2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine hydrochloride
• 811439-31-3
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine HCl
• AKOS016005981
• DTXSID10733791
• 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine;hydrochloride
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidinehydrochloride
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)piperidine--hydrogen chloride (1/1)
• DB-329289
• Piperidine, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, hydrochloride

• MDL： MFCD16659798
• Inchi： 1S/C11H22BNO2.ClH/c1-10(2)11(3,4)15-12(14-10)9-7-5-6-8-13-9;/h9,13H,5-8H2,1-4H3;1H
• InChI Key： LWESFUOWZXRQKR-UHFFFAOYSA-N
• SMILES： Cl.O1B(C2CCCCN2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 247.1510368g/mol
• Monoisotopic Mass: 247.1510368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų